Cas no 2224533-50-8 (1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one
• CAS No: 2224533-50-8
• MF: C₁₉H₂₆ClN₃O₂
• MW: 363.881643772125
• CID: 5862185
• PubChem ID: 136531317
• Update Time: 2025-06-15

1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• Z1686618320
• AKOS033540373
• (3-Chloro-4-methoxyphenyl)-[[1-(2,2-dimethylpropanoyl)piperidin-4-yl]methyl]cyanamide
• 2224533-50-8
• 1-(4-{[(3-chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one
• EN300-26581609
• 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C19H26ClN3O2/c1-19(2,3)18(24)22-9-7-14(8-10-22)12-23(13-21)15-5-6-17(25-4)16(20)11-15/h5-6,11,14H,7-10,12H2,1-4H3
• InChI Key： XUPFWJPFEMCGHF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C#N)CC1CCN(C(C(C)(C)C)=O)CC1)OC

Computed Properties

• Exact Mass: 363.1713548g/mol
• Monoisotopic Mass: 363.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one

Professional Introduction to Compound with CAS No. 2224533-50-8 and Product Name: 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one

Compound with the CAS number 2224533-50-8 and the product name 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates a piperidine ring linked to a substituted aromatic moiety, which is further functionalized with a cyanoamino group. Such structural motifs are often explored in the development of novel bioactive molecules, particularly in the quest for new treatments for complex diseases.

The 3-Chloro-4-methoxyphenyl substituent in the compound's structure is particularly noteworthy. This aromatic ring system is known for its ability to interact with biological targets in a highly specific manner, making it a valuable component in drug design. The presence of both chloro and methoxy groups on the same benzene ring enhances the compound's lipophilicity while maintaining sufficient polar character for favorable pharmacokinetic properties. This balance is crucial for achieving both efficacy and bioavailability in pharmaceutical candidates.

The cyanoamino group within the molecule adds another layer of complexity and functionality. This group not only contributes to the overall electronic properties of the molecule but also serves as a potential site for further chemical modifications. In medicinal chemistry, cyanoamino groups are often incorporated into molecules due to their ability to enhance binding affinity and metabolic stability. The specific positioning of this group in relation to the piperidine core suggests that it may play a critical role in modulating the compound's interaction with biological targets.

Recent research in the field of drug discovery has highlighted the importance of piperidine derivatives as pharmacophores. Piperidine rings are commonly found in approved drugs due to their favorable pharmacokinetic profiles and ability to occupy specific binding pockets in biological targets. The compound under discussion features a piperidine ring that is substituted at the 1-position with a complex aromatic amine moiety. This substitution pattern is reminiscent of several known pharmacological agents, suggesting that this compound may exhibit similar biological activities.

The molecular structure of 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one also warrants detailed examination. The presence of a secondary amine group at the 4-position of the piperidine ring provides a site for hydrogen bonding interactions, which are critical for receptor binding. Additionally, the branched alkyl group at the 2-position contributes to steric bulk, which can influence both solubility and metabolic stability. These structural features collectively contribute to the compound's unique chemical and biological properties.

In terms of potential applications, this compound shows promise in several therapeutic areas. The combination of an aromatic amine and a cyanoamino group suggests that it may have utility as an inhibitor or modulator of enzymes involved in disease pathways. For instance, such structural motifs have been explored in the development of compounds targeting kinases and other enzyme families implicated in cancer and inflammatory diseases. Further investigation into its biological activity will be required to fully elucidate its therapeutic potential.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful functionalization of both the piperidine ring and the aromatic substituent. Key steps include nucleophilic substitution reactions, cyanation processes, and protection-deprotection strategies to achieve the desired regioselectivity. The synthetic route highlights the versatility of modern organic synthesis techniques and underscores the importance of well-designed synthetic strategies in drug development.

Advances in computational chemistry have also played a crucial role in optimizing this compound's structure for improved biological activity. Molecular modeling studies can predict how different structural modifications will affect binding affinity and metabolic stability. By leveraging these computational tools, researchers can rapidly screen numerous derivatives and identify promising candidates for further experimental validation. This approach accelerates the drug discovery process and increases the likelihood of success in developing novel therapeutics.

The pharmacokinetic properties of 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one are also critical considerations during drug development. Factors such as solubility, permeability, and metabolic stability must be carefully balanced to ensure optimal efficacy and safety profiles. Preliminary studies suggest that this compound exhibits favorable solubility characteristics due to its polar functional groups, which should facilitate absorption after oral administration. Additionally, its structural features may confer resistance to metabolic degradation by enzymes such as cytochrome P450.

Future directions for research on this compound include exploring its mechanism of action and potential side effects. In vitro studies can provide insights into how it interacts with specific biological targets and whether it exhibits any toxicological liabilities. Additionally, preclinical studies in animal models will be necessary to assess its overall safety profile before moving into human clinical trials. These studies will also help determine optimal dosing regimens and formulation strategies for therapeutic use.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that is essential for successful drug discovery and development processes like those involving compounds such as 1-(4-{[(3-Chloro-4-methoxyphenyl)(cyano)amino]methyl}piperidin-1-yl)-2,2-dimethylpropan-1-one or compounds with CAS number 2224533-50-8 (which corresponds directly). By fostering collaboration across these fields researchers can accelerate progress toward new treatments while ensuring that these treatments meet stringent safety standards before reaching patients.